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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the discovery and fundamental

characterization of the stable isotope Gallium-71 (⁷¹Ga). It details the historical context of its

discovery, its key nuclear and physical properties, and the experimental methodologies

employed for its characterization. The information is intended to serve as a foundational

resource for professionals in research, science, and drug development who are interested in

the applications of gallium isotopes.

Discovery of Gallium
The existence of the element gallium was first predicted by Dmitri Mendeleev in 1871, who

named it "eka-aluminum" based on a gap in his periodic table below aluminum.[1][2] He also

forecast some of its properties, which were later confirmed.[1] The formal discovery was made

in Paris in 1875 by the French chemist Paul-Émile Lecoq de Boisbaudran.[1][2][3] Through

spectroscopic analysis of a zinc blende ore (ZnS) sample, he observed new violet spectral lines

that did not correspond to any known element, indicating the presence of a new metal.[1][2]

The element was named Gallium, derived from the Latin "Gallia," in honor of de Boisbaudran's

native France.[1] Natural gallium is a mixture of two stable isotopes: ⁶⁹Ga and ⁷¹Ga.[1][4]
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A workflow diagram illustrating the prediction and discovery of Gallium.

Initial Characterization and Properties of Gallium-71
Gallium-71 is one of two stable, naturally occurring isotopes of gallium, the other being

Gallium-69.[4][5] It is a non-radioactive isotope.[1] The initial characterization, along with

subsequent, more precise measurements, has established a detailed profile of its nuclear and

physical properties.

Gallium-71 constitutes approximately 39.9% of natural gallium.[3][4] It has an atomic number

of 31 and a mass number of 71, meaning its nucleus contains 31 protons and 40 neutrons.[6]

Key properties are summarized in the tables below.

Table 1: General Properties of Gallium-71
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Property Value Reference

Natural Abundance 39.892(50)% [6][7]

Atomic Mass 70.924703(6) u [7]

Isotopic Mass 70.9247013 Da [6]

Stability Stable [6][7]

| Parent Nuclides | ⁷¹Ge, ⁷¹Zn |[7][8] |

Table 2: Nuclear Properties of Gallium-71

Property Value Reference

Mass Excess -70.1387 MeV [7]

Binding Energy per Nucleus 618.94947539 MeV [7]

Binding Energy per Nucleon 8.71759824 MeV [7]

Nuclear Spin and Parity 3/2- [7][8]

Magnetic Dipole Moment (μN) +2.56033(9) [7]

| Charge Radius | 4.0118(18) fm |[7] |

Core Composition Key Properties

Gallium-71 (⁷¹Ga)
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Core composition and key properties of the Gallium-71 isotope.
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Gallium-71 is an NMR-active nucleus, which has made Nuclear Magnetic Resonance (NMR)

spectroscopy a critical tool for its characterization, particularly in the solid state. As a

quadrupolar nucleus (spin I = 3/2), its NMR signals are sensitive to the local electronic

environment.

Table 3: NMR Properties of Gallium-71

Property Value Reference

Spin (I) 3/2 [7][9]

Gyromagnetic Ratio (γ) 8.1812 x 10⁷ rad T⁻¹ s⁻¹ [7]

Quadrupole Moment (Q) +0.107(1) barn [7]

Resonance Frequency (ν₀) 13.0208 MHz at 1 T [7]

| Relative Sensitivity (vs ¹H) | 0.14300 |[7] |

Experimental Protocols for Characterization
The characterization of ⁷¹Ga relies on a range of analytical techniques, from the historical

spectroscopic methods used in its discovery to modern nuclear resonance techniques.

The initial discovery of gallium was based on atomic emission spectroscopy. While the exact

instrumentation of Lecoq de Boisbaudran is a matter of historical record, the fundamental

principles of the experimental protocol can be outlined.

Methodology:

Sample Preparation: A sample of zinc blende (sphalerite, ZnS) was obtained.[2]

Excitation: The sample was subjected to an energy source (such as an electric spark or high-

temperature flame) to excite the atoms of the elements within it. This process causes

electrons to move to higher energy orbitals.

Emission and Dispersion: As the excited electrons relax to their ground state, they emit

photons of light at specific, characteristic wavelengths. This emitted light was passed through
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a prism, which dispersed it into its constituent wavelengths, creating an emission spectrum.

Detection: The resulting spectrum, consisting of a series of colored lines, was observed. De

Boisbaudran identified new, distinct violet lines that had not been previously documented for

any known element.[2] This unique spectral signature confirmed the presence of a new

element.

Modern characterization of ⁷¹Ga in materials science heavily relies on solid-state NMR. This

technique provides detailed information about the local coordination environment, chemical

bonding, and structural disorder.

Methodology:

Sample Preparation: A powdered crystalline sample containing gallium is packed into an

NMR rotor (typically made of zirconia).

Instrumentation: The rotor is placed inside a high-field NMR spectrometer. For quadrupolar

nuclei like ⁷¹Ga, high magnetic fields (e.g., 9.4 T or higher) are advantageous.[10]

Magic-Angle Spinning (MAS): To reduce anisotropic broadening effects common in solid-

state NMR and obtain higher resolution spectra, the sample is spun at a high speed (several

kilohertz) at the "magic angle" of 54.74° with respect to the main magnetic field.[11]

RF Pulse Sequence: A specific sequence of radiofrequency (RF) pulses is applied to the

sample to excite the ⁷¹Ga nuclei. Techniques such as satellite transition (ST) spectroscopy or

rotor-assisted population transfer (RAPT) can be used to enhance the signal.[10][12]

Signal Acquisition and Processing: The time-domain signal (Free Induction Decay, FID) from

the precessing nuclei is detected. A Fourier transform is then applied to the FID to convert it

into the frequency-domain NMR spectrum.

Data Analysis: The resulting spectrum is analyzed. The isotropic chemical shift provides

information about the coordination number of the gallium atoms (e.g., tetrahedral vs.

octahedral sites), while the quadrupolar coupling constant is related to the distortion of the

local gallium environment.[10][13]
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A simplified workflow for solid-state NMR characterization of Gallium-71.

Applications in Research and Development
The stable isotope Gallium-71 has several specialized applications in scientific research:

Solar Neutrino Detection: ⁷¹Ga is used in large-scale detectors for studying solar neutrinos.

[5][6] Neutrino interactions with ⁷¹Ga nuclei can transform them into the radioactive isotope

Germanium-71 (⁷¹Ge), which can then be detected.[14][15] This process is crucial for

experiments like SAGE and GALLEX that investigate the properties of neutrinos.[16]

NMR Studies: As an NMR-active nucleus, ⁷¹Ga serves as a sensitive probe in materials

science for characterizing gallium-containing compounds such as semiconductors and

catalysts.[5][17]

Radionuclide Production: While ⁷¹Ga itself is stable, it can be used in the production of other

radioisotopes.[5][6]

This guide provides a foundational understanding of Gallium-71, from its historical discovery to

its modern characterization. The detailed data and experimental outlines serve as a valuable

resource for scientists and researchers leveraging this important isotope in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://periodic-table.com/gallium/
https://periodic-table.rsc.org/element/31/gallium
https://en.wikipedia.org/wiki/Gallium
https://en.wikipedia.org/wiki/Isotopes_of_gallium
https://www.buyisotope.com/gallium-71-isotope.php
https://www.buyisotope.com/ga-71-isotope.php
https://www.chemlin.org/isotope/gallium-71
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Ga-71
https://www.pascal-man.com/periodic-table/gallium.shtml
https://pubmed.ncbi.nlm.nih.gov/16755602/
https://pubmed.ncbi.nlm.nih.gov/16755602/
https://www.grandinetti.org/publications/resources/053-mric_44_823_2006.pdf
https://www.semanticscholar.org/paper/Solid-state-NMR-characterization-of-69-Ga-and-71-Ga-Ash-Grandinetti/1a2da87619a4d00b5db5c796498f6005e1e372e4
https://www.researchgate.net/figure/High-resolution-71-Ga-MAS-NMR-spectrum-of-a-gallium_fig5_265391716
https://www.llnl.gov/article/51331/germanium-isotope-really-does-have-11-day-half-life
https://www.llnl.gov/article/51331/germanium-isotope-really-does-have-11-day-half-life
https://searchworks.stanford.edu/view/11197236
https://searchworks.stanford.edu/view/11197236
https://arxiv.org/pdf/2401.15286
https://tracesciences.com/gallium/
https://www.benchchem.com/product/b576915#discovery-and-initial-characterization-of-gallium-71
https://www.benchchem.com/product/b576915#discovery-and-initial-characterization-of-gallium-71
https://www.benchchem.com/product/b576915#discovery-and-initial-characterization-of-gallium-71
https://www.benchchem.com/product/b576915#discovery-and-initial-characterization-of-gallium-71
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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